Cas no 1563651-40-0 ((2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid)

(2E)-3-(1-Benzothiophen-7-yl)prop-2-enoic acid is a conjugated carboxylic acid derivative featuring a benzothiophene core. This compound is of interest in medicinal chemistry and materials science due to its structural rigidity and π-conjugated system, which enhance electronic properties and binding interactions. The presence of the α,β-unsaturated carbonyl group allows for Michael addition reactions, making it a versatile intermediate for synthesizing heterocyclic compounds or functionalized polymers. Its benzothiophene moiety contributes to stability and potential pharmacological activity, particularly in targeting inflammatory or oncogenic pathways. The compound’s well-defined stereochemistry (E-configuration) ensures consistency in reactivity, supporting reproducible results in synthetic applications. Suitable for controlled modifications, it serves as a valuable scaffold in drug discovery and optoelectronic material design.

(2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid structure

1563651-40-0 structure

Product Name:(2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid

CAS No:1563651-40-0

MF:C₁₁H₈O₂S

MW:204.245021820068

CID:5844430

PubChem ID:81148167

Update Time:2025-06-08

(2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid
- EN300-1457161
- AKOS019719149
- 1563651-40-0
- Inchi： 1S/C11H8O2S/c12-10(13)5-4-8-2-1-3-9-6-7-14-11(8)9/h1-7H,(H,12,13)/b5-4+
- InChI Key： CAABAYUYUNSDRG-SNAWJCMRSA-N
- SMILES： S1C=CC2C=CC=C(/C=C/C(=O)O)C1=2

Computed Properties

Exact Mass: 204.02450067g/mol
Monoisotopic Mass: 204.02450067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 65.5Å²

(2E)-3-(1-benzothiophen-7-yl)prop-2-enoic acid Pricemore >>

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